2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide

• Molecular Formula: C21H19BrN2O3S
• Molecular Weight: 459.4 g/mol
• IUPAC Name: 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C21H19BrN2O3S/c1-27-19-12-11-16(22)13-17(19)21-23-18-9-5-6-10-20(18)28(25,26)24(21)14-15-7-3-2-4-8-15/h2-13,21,23H,14H2,1H3
• InChI Key: HXDWQOICRQASEP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Br)C2NC3=CC=CC=C3S(=O)(=O)N2CC4=CC=CC=C4

Description

2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide, also known as BZTD, is a compound that belongs to the benzothiadiazine family. This compound has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide is not fully understood. However, studies have shown that it interacts with various cellular pathways and targets to exert its biological effects. For example, 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and cancer. It has also been shown to inhibit the activity of the proteasome, which is involved in protein degradation and cell cycle regulation.
Biochemical and Physiological Effects:
2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide can reduce the progression of neurodegenerative diseases and improve cognitive function. 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide has also been shown to exhibit low toxicity in animal studies, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide in lab experiments is its high purity and stability. This allows for accurate and reproducible results. However, one limitation is the cost of synthesizing 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide. One direction is to further study its potential applications in medicine, agriculture, and material science. Another direction is to investigate its mechanism of action in more detail. Additionally, researchers can explore the synthesis of 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide derivatives to improve its biological activity and reduce its cost of production.

Synthesis Methods

The synthesis of 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide involves the reaction between 5-bromo-2-methoxybenzaldehyde and 2-aminobenzenethiol in the presence of sodium hydroxide. The resulting product is then treated with benzyl chloride to obtain 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide. This synthesis method has been optimized by various researchers to improve the yield and purity of the compound.

Scientific Research Applications

2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In agriculture, 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide has been studied as a potential pesticide due to its ability to inhibit the growth of various plant pathogens. In material science, 2-benzyl-3-(5-bromo-2-methoxyphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide has been studied as a potential material for organic electronics due to its unique electronic properties.